Cas no 1353953-13-5 (2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester)

• Product Name: 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester
• CAS No: 1353953-13-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 2156247
• Update Time: 2025-10-30

2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester
• Benzyl 2-((isopropylamino)methyl)piperidine-1-carboxylate
• AM92534
• 2-(Isopropylaminomethyl)piperidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C17H26N2O2/c1-14(2)18-12-16-10-6-7-11-19(16)17(20)21-13-15-8-4-3-5-9-15/h3-5,8-9,14,16,18H,6-7,10-13H2,1-2H3
• InChI Key： APZLXNYQGBSLBF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCCCC1CNC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 314
• Topological Polar Surface Area: 41.6

Additional information on 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester

Comprehensive Overview of 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353953-13-5)

2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester (CAS No. 1353953-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name or CAS number, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and development. The presence of both isopropylamino and benzyl ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in designing central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are particularly interested in 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester due to its potential as a building block for neuroactive agents. Its structural motif is frequently cited in patents and academic papers focusing on GPCR-targeted drugs and allosteric modulators, aligning with the growing trend of precision medicine.

The synthesis of CAS No. 1353953-13-5 typically involves multi-step organic reactions, including reductive amination and esterification. These processes are optimized to achieve high yields and purity, which are critical for pharmaceutical applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards. This rigorous quality control is essential for researchers who rely on consistent material for structure-activity relationship (SAR) studies.

From an industrial perspective, 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are exploring catalytic methods and biodegradable solvents to produce such intermediates. This aligns with the broader shift toward environmentally friendly manufacturing, a topic frequently searched in academic and industrial forums.

Another area of interest is the compound’s potential role in catalysis and ligand design. Its tertiary amine functionality can coordinate with metal centers, making it a candidate for asymmetric synthesis. This application is particularly relevant to the fine chemicals sector, where enantioselective reactions are paramount. Recent publications have highlighted similar structures in the development of chiral auxiliaries, further boosting the relevance of this compound.

For researchers sourcing CAS No. 1353953-13-5, it is crucial to verify suppliers’ credentials and ensure compliance with Good Laboratory Practices (GLP). The compound’s stability under various storage conditions (e.g., temperature, humidity) is also a common query among buyers, emphasizing the need for detailed technical data sheets. These practical considerations are often overlooked in literature but are vital for seamless integration into experimental workflows.

In summary, 2-(Isopropylamino-methyl)-piperidine-1-carboxylic acid benzyl ester represents a compelling case study in modern organic chemistry. Its multifaceted applications—from drug discovery to sustainable catalysis—reflect the compound’s adaptability to evolving scientific challenges. As the pharmaceutical industry continues to prioritize novel scaffolds and efficient synthesis routes, this compound is poised to remain a focal point of innovation.